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Compound of Interest

Compound Name: N,N-Dimethylbenzenesulfonamide

CAS No.: 14417-01-7

Cat. No.: B083325 Get Quote

Executive Summary & Chemical Identification
Proper disposal of N,N-Dimethylbenzenesulfonamide requires distinguishing it from

structurally similar compounds to prevent dangerous waste stream incompatibility. Unlike

primary sulfonamides, the tertiary amide structure of this compound alters its solubility and

reactivity profile.

Crucial Identification Warning: Do not confuse this compound with Dicumyl Peroxide (CAS 80-

43-3), which often appears in similar database queries due to legacy indexing errors. Dicumyl

Peroxide is a strong oxidizer; N,N-Dimethylbenzenesulfonamide is a stable organic solid.

Verify the CAS before disposal.
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Property Specification Operational Relevance

Chemical Name
N,N-

Dimethylbenzenesulfonamide
Primary Identifier

CAS Number 14417-01-7 Use for Waste Manifesting

Formula C₈H₁₁NO₂S
Contains Sulfur (Check local

incineration limits)

Physical State
Solid (Crystalline) / Low-

melting solid

May liquefy in warm storage

(>49°C)

Hazards Skin/Eye Irritant (H315, H319) Standard PPE required

RCRA Status Non-Listed (Not P or U listed)
Classify as Non-Halogenated

Organic

Waste Stream Segregation Strategy
Effective disposal relies on "Causality"—understanding why we separate chemicals. N,N-
Dimethylbenzenesulfonamide is a sulfur-containing organic.[1][2][3] While it is generally

stable, it must be segregated from strong oxidizers (like nitric acid or peroxides) to prevent

exothermic reactions in the waste container.

Decision Logic: Selecting the Correct Waste Stream
The following decision tree illustrates the logic for assigning the compound to the correct waste

stream based on its state (pure vs. solution).

Waste: N,N-Dimethylbenzenesulfonamide Physical State?

Pure Solid / Precipitate

Dissolved in Solvent

Solid Organic Waste
(Non-Halogenated)

 Pack in HDPE/Glass

Identify Solvent Base Halogenated Solvent Stream
(e.g., DCM, Chloroform)

 Contains Halogens? Yes

Non-Halogenated Solvent Stream
(e.g., MeOH, Acetone)

 Contains Halogens? No

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b083325?utm_src=pdf-body
https://www.benchchem.com/product/b083325?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dimethylbenzenesulfonamide
https://www.researchgate.net/publication/258403470_Sorption_of_Sulfonamide_Antibiotics_to_Soil_Organic_Sorbents_Batch_Experiments_with_Model_Compounds_and_Computational_Chemistry
https://aksci.com/sds/M742_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 1: Waste stream decision logic. Note that while the compound itself is non-halogenated,

the solvent it is dissolved in dictates the liquid waste classification.

Step-by-Step Disposal Protocol
A. Solid Waste (Pure Substance)
Objective: Isolate the chemical for high-temperature incineration.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or amber glass

jar. Avoid metal containers if the waste is wet or acidic, though N,N-
Dimethylbenzenesulfonamide itself is non-corrosive.

Transfer: Transfer the solid using a chemically resistant spatula. Do not generate dust.[3][4]

Labeling:

Apply a hazardous waste label immediately.

Chemical Name: Write "N,N-Dimethylbenzenesulfonamide" (No abbreviations).

Constituents: 100%.

Hazard Checkbox: Mark "Irritant" and "Toxic" (as a precaution for aquatic toxicity).

Storage: Cap tightly. Store in the "Organic Solids" satellite accumulation area, away from

oxidizers.

B. Liquid Waste (Reaction Mixtures)
Objective: Prevent cross-contamination of halogenated and non-halogenated streams.

Assess the Solvent:

Scenario A (Non-Halogenated): If dissolved in Acetone, Methanol, or Ethyl Acetate, pour

into the Non-Halogenated Organic carboy.
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Scenario B (Halogenated): If dissolved in Dichloromethane (DCM) or Chloroform, pour into

the Halogenated Organic carboy.

Concentration Limit: If the concentration of N,N-Dimethylbenzenesulfonamide exceeds 5%

by weight, note this on the tag. High sulfur content can sometimes affect incinerator

scrubbers, so alerting EHS is a "Trust-Building" best practice.

Rinsing: Triple-rinse the original flask with the compatible solvent and add the rinsate to the

same waste container.

Spill Response & Cleanup Workflow
In the event of a benchtop spill, immediate containment is necessary to prevent tracking the

irritant powder.

1. Alert & Assess
(Isolate Area)

2. Don PPE
(Nitrile Gloves, Goggles, Lab Coat)

3. Containment
(Cover with spill pad/damp paper)

4. Mechanical Pickup
(Scoop/Sweep - Avoid Dust)

5. Surface Decontamination
(Soap & Water Wash)

6. Bag & Tag
(Dispose as Solid Hazardous Waste)
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Figure 2: Immediate spill response workflow. Emphasizes dust suppression during the

mechanical pickup phase.

Operational Note: Because N,N-Dimethylbenzenesulfonamide is a solid, do not use a wet

mop immediately. This spreads the chemical. Use a dry scoop or a dustpan dedicated to

chemical waste, then wipe the surface with a damp absorbent pad (soap/water) to remove

residue.

Regulatory & Compliance Context (RCRA)
While N,N-Dimethylbenzenesulfonamide is not explicitly listed on the EPA's P-List (acutely

toxic) or U-List (toxic), it is regulated under the "Characteristic" or general listing rules if it

exhibits toxicity or is mixed with listed solvents.

Waste Code Assignment:

Pure Substance: Generally classified as non-regulated chemical waste unless it exhibits

specific toxicity characteristics (D-codes). However, best practice dictates managing it as

Non-Regulated Hazardous Waste or assigning a state-specific code (e.g., California's

code for organic solids).

In Solvents: The solvent usually drives the RCRA code (e.g., F003 for Acetone mixtures,

F002 for DCM mixtures).

Destruction Method: The preferred method is Incineration at a permitted TSDF (Treatment,

Storage, and Disposal Facility). The high temperature ensures the complete breakdown of

the sulfonamide bond (S-N), preventing environmental accumulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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